Cas no 109179-59-1 (4-chloro-2h-benzo[h]chromene-3-carbaldehyde)

• Product Name: 4-chloro-2h-benzo[h]chromene-3-carbaldehyde
• CAS No: 109179-59-1
• MF: C₁₄H₉ClO₂
• MW: 244.67306303978
• CID: 1187755
• PubChem ID: 13720288
• Update Time: 2025-05-20

4-chloro-2h-benzo[h]chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2h-benzo[h]chromene-3-carbaldehyde
• AGN-PC-00NP9A
• KB-241285
• 1-chloro-2-formyl-4-oxa-3,4-dihydrophenanthrene
• 2H-Naphtho[1,2-b]pyran-3-carboxaldehyde, 4-chloro-
• 4-Chloro-3-formyl-2H-benzo[h]chromene
• CTK8G5471
• 4-Chloro-2H-naphtho[1,2-b]pyran-3-carbaldehyde
• 109179-59-1
• CS-0255073
• DB-305711
• DTXSID60547582

• MDL： MFCD11501266
• Inchi： 1S/C14H9ClO2/c15-13-10(7-16)8-17-14-11-4-2-1-3-9(11)5-6-12(13)14/h1-7H,8H2
• InChI Key： HRTWHDUIRCPURI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)COC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 244.02900
• Monoisotopic Mass: 244.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.38100

Additional information on 4-chloro-2h-benzo[h]chromene-3-carbaldehyde

4-Chloro-2H-Benzo[H]Chromene-3-Carbaldehyde: A Comprehensive Overview

4-Chloro-2H-Benzo[H]Chromene-3-Carbaldehyde (CAS No. 109179-59-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique chromene skeleton with a chlorine substituent and an aldehyde group, exhibits a range of intriguing properties that make it a subject of extensive research.

The structural uniqueness of 4-chloro-2h-benzo[h]chromene-3-carbaldehyde lies in its chromene moiety, which is a fused bicyclic system consisting of a benzene ring and a pyran ring. The presence of the aldehyde group at the 3-position and the chlorine atom at the 4-position introduces distinct electronic and steric effects, influencing the compound's reactivity and biological activity. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials and bioactive molecules.

One of the most notable advancements involving 4-chloro-2h-benzo[h]chromene-3-carbaldehyde is its role in drug discovery. Researchers have explored its ability to inhibit specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and interact with key therapeutic targets has positioned it as a promising lead compound for further development.

In addition to its pharmacological applications, 4-chloro-2h-benzo[h]chromene-3-carbaldehyde has been investigated for its potential in materials science. Its chromophoric properties make it a candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent experiments have demonstrated that derivatives of this compound can enhance the efficiency of these devices by improving charge transport properties.

The synthesis of 4-chloro-2h-benzo[h]chromene-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the chromene skeleton followed by functionalization with the aldehyde and chlorine groups. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have significantly improved the yield and purity of this compound, making it more accessible for large-scale studies.

From an environmental perspective, understanding the degradation pathways of 4-chloro-2h-benzo[h]chromene-3-carbaldehyde is crucial for assessing its ecological impact. Recent research has revealed that under specific conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis to form less complex molecules, reducing its persistence in the environment.

In conclusion, 4-chloro-2h-benzo[h]chromene-3-carbaldehyde (CAS No. 109179-59-1) stands out as a versatile compound with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its importance in contemporary scientific research. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.